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Compound of Interest

Compound Name: RIPK1-IN-18 sulfate hydrate

Cat. No.: B12389549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of RIPK1-IN-18 sulfate hydrate, a
potent inhibitor of Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1). This
document details its chemical properties, the signaling pathways it modulates, and relevant
experimental protocols for its characterization.

Core Compound Information

Parameter Value

Product Name RIPK1-IN-18 sulfate hydrate
CAS Number 2897618-64-1[1][2]
Molecular Formula C22H20F4AN60O7S[1]
Molecular Weight 588.49 g/mol [1]

A potent and selective inhibitor of RIPK1,
Description intended for research in areas such as

autoimmune diseases.[1][2]

Quantitative Data Summary

While specific quantitative data for RIPK1-IN-18 sulfate hydrate is not readily available in the
public domain, the following table presents typical data for potent and selective RIPK1
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inhibitors, providing a benchmark for its expected activity.

Typical Value Range for

Assay Type Parameter Potent RIPK1 Inhibitors
Biochemical Kinase Assay IC50 1-100nM

Cellular Necroptosis Assay EC50 10 -500 nM

Kinase Selectivity Panel S-Score (10) <0.05

Note: The values presented are representative for potent RIPK1 inhibitors and may not reflect
the exact values for RIPK1-IN-18 sulfate hydrate. Researchers should perform their own
experiments to determine the precise activity of the compound.

RIPK1 Signaling Pathways

RIPK1 is a critical regulator of cellular life and death, primarily involved in signaling pathways
initiated by tumor necrosis factor receptor 1 (TNFR1).[3][4] It functions as both a scaffold
protein and a kinase, dictating the cellular response to stimuli like TNF-a.[4] Inhibition of
RIPK1's kinase activity is a key strategy for preventing necroptosis, a form of programmed cell
death, and for mitigating inflammation.[5][6]

Upon TNF-a binding to TNFR1, a membrane-bound signaling complex known as Complex | is
formed.[7][8] This complex includes RIPK1, TRADD, TRAF2/5, and clAP1/2.[7] In this context,
RIPK1 is ubiquitinated, which leads to the activation of the NF-kB survival pathway.[7][9]

However, under conditions where components of Complex | are inhibited or degraded, RIPK1
can participate in the formation of cytosolic death-inducing complexes. Deubiquitination of
RIPK1 allows for the formation of Complex lla (containing FADD and pro-caspase-8), leading to
apoptosis, or Complex Ilb (the necrosome, containing RIPK1, RIPK3, and MLKL) when
caspase-8 is inhibited, leading to necroptosis.[7] The kinase activity of RIPK1 is essential for
the activation of RIPK3 and the subsequent execution of necroptosis.[7][10]
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Prepare serial dilutions of RIPK1-IN-18

:

Add compound, enzyme, and substrate to plate

:

Initiate reaction with ATP

:

Incubate for 1 hour

:

Add ADP-Glo™ reagent to measure ADP

:

Measure luminescence

:

Calculate IC50
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Seed cells in 96-well plates

:

Pre-treat with RIPK1-IN-18

:

Induce necroptosis (TNF-a + Smac mimetic + z-VAD-fmk)

:

Incubate for 24-48 hours

:

Measure cell viability (CellTiter-Glo®)

:

Calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [RIPK1-IN-18 Sulfate Hydrate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389549#ripk1-in-18-sulfate-hydrate-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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